molecular formula C18H16N4O B8311146 1-(4-Methylpyridin-3-yl)-3-(quinolin-7-yl)imidazolidin-2-one CAS No. 1260007-96-2

1-(4-Methylpyridin-3-yl)-3-(quinolin-7-yl)imidazolidin-2-one

Cat. No. B8311146
CAS RN: 1260007-96-2
M. Wt: 304.3 g/mol
InChI Key: UAKGVFTWFGKKTA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Methylpyridin-3-yl)-3-(quinolin-7-yl)imidazolidin-2-one is a useful research compound. Its molecular formula is C18H16N4O and its molecular weight is 304.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Methylpyridin-3-yl)-3-(quinolin-7-yl)imidazolidin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Methylpyridin-3-yl)-3-(quinolin-7-yl)imidazolidin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1260007-96-2

Molecular Formula

C18H16N4O

Molecular Weight

304.3 g/mol

IUPAC Name

1-(4-methylpyridin-3-yl)-3-quinolin-7-ylimidazolidin-2-one

InChI

InChI=1S/C18H16N4O/c1-13-6-8-19-12-17(13)22-10-9-21(18(22)23)15-5-4-14-3-2-7-20-16(14)11-15/h2-8,11-12H,9-10H2,1H3

InChI Key

UAKGVFTWFGKKTA-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=NC=C1)N2CCN(C2=O)C3=CC4=C(C=CC=N4)C=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(4-Methyl-pyridin-3-yl)-imidazolidin-2-one (I-14b:116 mg, 0.6554 mmol) was reacted with 7-bromo-quinoline (150 mg, 0.72098 mmol), 1,4-dioxane (50 mL), copper iodide (12.4 mg, 0.06554 mmol), trans-1,2-diamino cyclohexane (22.5 mg, 0.19638 mmol) and potassium phosphate (347.3 g, 1.6365 mmol) to afford the crude product. Purification by column chromatography on silica gel (2% MeOH in CHCl3) afforded 130 mg of the product (65.3% yield).
Quantity
116 mg
Type
reactant
Reaction Step One
Quantity
150 mg
Type
reactant
Reaction Step One
Quantity
22.5 mg
Type
reactant
Reaction Step One
Quantity
347.3 g
Type
reactant
Reaction Step One
Quantity
12.4 mg
Type
catalyst
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Yield
65.3%

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